4-{[4-(4-hydroxyphenyl)-1-phthalazinyl]amino}-N-methylbenzamide

• IUPAC Name: 4-[[4-(4-hydroxyphenyl)phthalazin-1-yl]amino]-N-methylbenzamide
• InChI: InChI=1S/C22H18N4O2/c1-23-22(28)15-6-10-16(11-7-15)24-21-19-5-3-2-4-18(19)20(25-26-21)14-8-12-17(27)13-9-14/h2-13,27H,1H3,(H,23,28)(H,24,26)
• InChI Key: BQFPVWUSCCHHBF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)NC2=NN=C(C3=CC=CC=C32)C4=CC=C(C=C4)O
• Molecular Formula: C22H18N4O2
• Molecular Weight: 370.4 g/mol

Description

4-{[4-(4-Hydroxyphenyl)-1-phthalazinyl]amino}-N-methylbenzamide is a synthetic small molecule characterized by a phthalazine core substituted with a 4-hydroxyphenylamino group at position 1 and an N-methylbenzamide moiety at position 4. Phthalazine derivatives are known for their diverse biological activities, particularly in oncology, due to their ability to interact with kinase domains and DNA repair pathways . This compound’s structural uniqueness lies in its bicyclic phthalazine scaffold, which distinguishes it from monocyclic heterocycles (e.g., pyrimidines or triazines) commonly found in kinase inhibitors. The hydroxyphenyl group may enhance solubility and hydrogen-bonding interactions with target proteins, while the benzamide moiety contributes to stability and bioavailability .

Biological Activity

The compound 4-{[4-(4-hydroxyphenyl)-1-phthalazinyl]amino}-N-methylbenzamide (commonly referred to as compound 1 ) is a derivative of phthalazine and has garnered attention for its potential biological activities. This article explores the biological activity of compound 1, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C22H18N4O2
• Molecular Weight : 370.40 g/mol
• CAS Number : 2931274

The structure of compound 1 includes a phthalazinyl moiety linked to a hydroxyphenyl group, which is believed to contribute to its biological activity.

Antiviral Activity

Recent studies indicate that derivatives of benzamide, including compound 1, exhibit antiviral properties. Specifically, compounds with similar structures have shown effectiveness against various viruses by enhancing intracellular levels of APOBEC3G (A3G), an enzyme that inhibits viral replication. For instance, research on N-phenylbenzamide derivatives revealed broad-spectrum antiviral effects against HIV-1 and Hepatitis B virus (HBV) .

Inhibition of Tyrosinase

Compound 1 has also been evaluated for its inhibitory effects on tyrosinase (TYR), an enzyme involved in melanin biosynthesis. Inhibitors of TYR are considered potential therapeutic agents for conditions like hyperpigmentation and melanoma. Studies have shown that related compounds can effectively inhibit TYR activity, suggesting that compound 1 may possess similar properties .

The proposed mechanisms through which compound 1 exerts its biological effects include:

• Inhibition of Viral Replication : By increasing A3G levels, compounds similar to compound 1 can disrupt the replication cycle of viruses like HBV.
• Enzyme Inhibition : The structural components of compound 1 allow it to bind to the active site of TYR, thereby inhibiting its activity and potentially reducing melanin production.

Study on Antiviral Effects

A study evaluating the antiviral activity of a related benzamide derivative demonstrated significant inhibition of HBV replication in vitro and in vivo using animal models . The findings indicated that the mechanism involved the upregulation of A3G levels, which is crucial for the antiviral response.

Tyrosinase Inhibition Assays

In another study focusing on tyrosinase inhibition, several derivatives were synthesized and tested for their ability to inhibit TYR from Agaricus bisporus. Among these, certain derivatives showed promising results with low cytotoxicity and effective inhibition rates .

Table 1: Summary of Biological Activities

Activity Type	Compound	Mechanism	Reference
Antiviral	Compound 1	Increased A3G levels
Tyrosinase Inhibition	Compound 1	Direct enzyme inhibition

Table 2: Tyrosinase Inhibition Results

Compound	IC50 (μM)	Cytotoxicity (MTT Assay)
Compound A	9.0	Non-cytotoxic up to 25 μM
Compound B	13.2	Non-cytotoxic up to 10 μM

Comparison with Similar Compounds

Key Observations :

• Unlike sulfonamide-containing analogs (e.g., ), the benzamide group in the target compound may reduce off-target interactions with carbonic anhydrases .

Key Observations :

• Pyrimidine-based compounds (e.g., 6g, PPA17) show potent kinase inhibition and cell cycle effects, but the target compound’s phthalazine core may offer improved selectivity for FAK or EGFR .
• The absence of electron-withdrawing groups (e.g., trifluoromethyl in 6g) in the target compound might reduce metabolic stability but improve solubility .

Key Observations :

• The target compound’s moderate molecular weight (~375 g/mol) aligns with Lipinski’s rules for drug-likeness, unlike bulkier analogs (e.g., 6g at 606.5 g/mol) .
• Synthetic routes for phthalazine derivatives often require specialized reagents (e.g., (benzamidomethyl)triethylammonium chloride in ), increasing complexity .